Desmethyl Erlotinib Acetate
Desmethyl Erlotinib Acetate
Brand Name:
Vulcanchem
CAS No.:
183320-15-2
VCID:
VC0021690
InChI:
InChI=1S/C23H23N3O5/c1-4-17-6-5-7-18(12-17)26-23-19-13-21(31-11-10-29-16(2)27)22(30-9-8-28-3)14-20(19)24-15-25-23/h1,5-7,12-15H,8-11H2,2-3H3,(H,24,25,26)
SMILES:
CC(=O)OCCOC1=C(C=C2C(=C1)C(=NC=N2)NC3=CC=CC(=C3)C#C)OCCOC
Molecular Formula:
C23H23N3O5
Molecular Weight:
421.4 g/mol
Desmethyl Erlotinib Acetate
CAS No.: 183320-15-2
Reference Standards
VCID: VC0021690
Molecular Formula: C23H23N3O5
Molecular Weight: 421.4 g/mol
| CAS No. | 183320-15-2 |
|---|---|
| Product Name | Desmethyl Erlotinib Acetate |
| Molecular Formula | C23H23N3O5 |
| Molecular Weight | 421.4 g/mol |
| IUPAC Name | 2-[4-(3-ethynylanilino)-7-(2-methoxyethoxy)quinazolin-6-yl]oxyethyl acetate |
| Standard InChI | InChI=1S/C23H23N3O5/c1-4-17-6-5-7-18(12-17)26-23-19-13-21(31-11-10-29-16(2)27)22(30-9-8-28-3)14-20(19)24-15-25-23/h1,5-7,12-15H,8-11H2,2-3H3,(H,24,25,26) |
| Standard InChIKey | XSMVZQAPXNUGBP-UHFFFAOYSA-N |
| SMILES | CC(=O)OCCOC1=C(C=C2C(=C1)C(=NC=N2)NC3=CC=CC(=C3)C#C)OCCOC |
| Canonical SMILES | CC(=O)OCCOC1=C(C=C2C(=C1)C(=NC=N2)NC3=CC=CC(=C3)C#C)OCCOC |
| Synonyms | 6-(2-Acetoxy-ethoxy)-4-(3-ethynyl-phenylamino)-7-(2-methoxy-ethoxy)quinazoline; 2-[[4-[(3-Ethynylphenyl)amino]-7-(2-methoxyethoxy)-6-quinazolinyl]oxy]ethanol 1-Acetate; 2-[[4-[(3-ethynylphenyl)amino]-7-(2-methoxyethoxy)-6-quinazolinyl]_x000B_oxy]ethanol Ac |
| PubChem Compound | 16045727 |
| Last Modified | Nov 11 2021 |
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